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Compound of Interest

Compound Name: FT001

Cat. No.: B15581002 Get Quote

Technical Guide: The Compound FT001
Disclaimer: The identifier "FT001" is not uniquely associated with a single chemical entity in

publicly available scientific literature. However, search results frequently point to

Notoginsenoside Ft1, a saponin isolated from Panax notoginseng, in the context of molecular

and cellular research. This guide provides a detailed overview of Notoginsenoside Ft1, which

will be referred to as Ft1 throughout this document. Researchers should verify that this is the

compound of interest for their specific application.

Core Compound Identity and Properties
Notoginsenoside Ft1 is a dammarane-type triterpenoid saponin derived from the traditional

medicinal plant Panax notoginseng. It has been investigated for its pro-angiogenic properties,

making it a compound of interest in tissue repair and regenerative medicine.[1]

Property Value Source

Molecular Formula C₄₇H₈₀O₁₇ PubChem

Molecular Weight 917.1 g/mol PubChem

Class Triterpenoid Saponin [1]

Primary Source Panax notoginseng [1]

Reported Biological Activity Pro-angiogenic [1]
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Mechanism of Action and Signaling Pathways
Ft1 stimulates angiogenesis by promoting the proliferation, migration, and tube formation of

endothelial cells.[1] Its mechanism of action is centered on the upregulation of Vascular

Endothelial Growth Factor (VEGF) through the activation of multiple signaling cascades.

PI3K/AKT and Raf/MEK/ERK Signaling
Ft1 induces the phosphorylation and activation of key components in the PI3K/AKT and

Raf/MEK/ERK pathways.[1] These pathways are crucial for cell survival, proliferation, and

migration. The activation of these cascades is an upstream event that contributes to the overall

pro-angiogenic effect of Ft1.

Signaling Pathway of Ft1-Induced Angiogenesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Notoginsenoside Ft1 promotes angiogenesis via HIF-1α mediated VEGF secretion and
the regulation of PI3K/AKT and Raf/MEK/ERK signaling pathways - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [FT001 compound structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581002#ft001-compound-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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